molecular formula C10H8ClNO4S2 B8671311 4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride CAS No. 125758-75-0

4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride

Cat. No. B8671311
CAS RN: 125758-75-0
M. Wt: 305.8 g/mol
InChI Key: HLOGJTSWEUWOAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H8ClNO4S2 and its molecular weight is 305.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

125758-75-0

Product Name

4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride

Molecular Formula

C10H8ClNO4S2

Molecular Weight

305.8 g/mol

IUPAC Name

4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzenesulfonyl chloride

InChI

InChI=1S/C10H8ClNO4S2/c11-18(15,16)7-3-1-6(2-4-7)5-8-9(13)12-10(14)17-8/h1-4,8H,5H2,(H,12,13,14)

InChI Key

HLOGJTSWEUWOAQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC2C(=O)NC(=O)S2)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Chlorosulfonic acid (5 ml) was cooled to 0° C. and the 5-benzyl-2,4-thiazolidinedione prepared above (9.6 mmol, 2.0 g) was added portionwise. The reaction mixture was stirred at room temperature for 0.5 hour and poured into ice (25 g). The solution was extracted with methylene chloride (2×50 ml) and the organic layers were dried (Na2SO4) and solvent removed in vacuo to afford title product which was used without further purification.
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ice
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25 g
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reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

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